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Compound of Interest

Compound Name: Flamenol

Cat. No.: B161736

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the application of Flaminal®, an enzyme alginogel for wound
care. It addresses common challenges to ensure consistent and effective results in clinical and
research settings.

Troubleshooting Guide

Effective wound management with Flaminal® requires appropriate selection of the formulation
and management of the wound environment. Below is a summary of potential issues, their
causes, and recommended actions.
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_ _ Recommended Expected
Issue Observation Potential Cause ]
Action Outcome
The wound has
low levels of Switch from The wound bed
exudate, and the Flaminal® Forte will become
Dry, whitish alginate is to Flaminal® more hydrated,

Wound Bed Too
Dry

alginate flakes
appear on the
wound bed.[1]

absorbing too
much moisture.
This is more
common with

Flaminal® Forte.

(1]

Hydro.[1] Ensure
the secondary
dressing is
moisture-

retentive.[2]

and the alginate
flakes will
disappear as the
moisture balance

is restored.[1]

Wound Bed Too
Wet

Flaminal® Hydro
liquefies too
quickly.[1] The
secondary
dressing is
leaking.[1]
Maceration
(softening and
whitening of the
skin) is visible on
the wound

edges.[3]

The wound is
producing a high
level of exudate
for the current
formulation.[1][4]
The secondary
dressing may not
be absorbent

enough.[4]

Switch from
Flaminal® Hydro
to Flaminal®
Forte for higher
absorption.[1][4]
Use a more
absorbent
secondary
dressing, such
as a foam or
superabsorbent

dressing.[3]

Exudate is
effectively
managed,
maceration is
prevented, and
the gel structure
remains intact for

a longer period.

[1]3]

This is a normal

part of the

Continue with the

The wound bed

An increase in ) prescribed ]
healing process will be cleared of
the wound's treatment )
) where the o non-viable
Wound Appears surface area is o ) protocol. This is ) o
) debriding action tissue, which is
Larger observed in the ) an expected )
o of Flaminal® essential for
initial phase of ) outcome of ]
removes necrotic ) healing to
treatment.[1][5] ) effective
(dead) tissue.[1] ) progress.[1][5]
debridement.
[5]
Pain on The patient Pain can be due For dry wounds, Patient comfort is
Application or reports to the wound use Flaminal® improved, and
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BENCHE

During Dressing

Changes

discomfort during
or after the
application of

Flaminal®.

drying out,
maceration of the
wound edges
from excessive
moisture, or the
wound being
infected.[3]

Hydro.[3] For wet
wounds, use
Flaminal® Forte
and a highly
absorbent
secondary
dressing.[3] For
sensitive
wounds, apply a
thick layer (4-
5mm) of
Flaminal® to the
secondary
dressing first,
then place it on
the wound.[3]

the wound
environment is
optimized for

healing.

Overgranulation

Raised, dark red
tissue appears in

the wound bed.

[5]

This can be a
result of the
stimulation of cell
growth.[5]

Discontinue the
use of Flaminal®
and consult a
wound care
specialist.
Applying local
pressure to the
wound bed can
also help reduce

overgranulation.

[3]5]

The granulation
tissue will
reduce, allowing
for normal

epithelialization.

Frequently Asked Questions (FAQS)

1. What is Flaminal® and how does it work?

Flaminal® is an enzyme alginogel, a primary wound dressing that combines a hydrated

alginate matrix with an antimicrobial enzyme system.[2][6] Its triple mode of action includes

continuous debridement, moisture balance, and antimicrobial protection.[7]

2. What are the components of the antimicrobial enzyme system in Flaminal®?
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The system contains glucose oxidase and lactoperoxidase, stabilized by guaiacol (GLG
system).[2] Glucose oxidase converts glucose, oxygen, and water into peroxide ions.[4]
Lactoperoxidase then converts these ions into reactive oxygen species that destroy bacteria
absorbed into the gel matrix.[4][6]

3. What is the difference between Flaminal® Hydro and Flaminal® Forte?
The two formulations differ in their alginate content and, therefore, their absorptive capacity.[8]
o Flaminal® Hydro is for slightly to moderately exuding wounds.[4]

« Flaminal® Forte has a higher alginate concentration and is suitable for moderately to highly
exuding wounds.[4]

4. How often should Flaminal® be changed?

The dressing can remain in place as long as the gel structure is intact, which is typically 1 to 4
days, depending on the amount of exudate.[1] Wounds treated with Flaminal® Forte may
require more frequent changes (every 1-2 days) than those treated with Flaminal® Hydro
(every 3-4 days).[1]

5. Is it normal to see white flakes on the wound border?

Yes, dry, whitish alginate flakes on the wound border are normal and should not be removed.[1]
They help to prevent maceration of the wound edges.[1] However, if these flakes appear on the
wound bed itself, it indicates the wound is too dry, and a switch to Flaminal® Hydro may be
necessary.[1]

6. Can Flaminal® be used on infected wounds?

Yes, Flaminal® can be used on infected wounds, but only under medical supervision.[2] Its
antimicrobial enzyme system helps to reduce the bacterial load in the wound.[6]

Detailed Application Protocols

Protocol for Superficial Wounds:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://wounds-uk.com/wp-content/uploads/2023/10/FLE23_QG_Faminal_WUK_web.pdf
https://www.flenhealth.co.uk/products/flaminal
https://www.flenhealth.co.uk/products/flaminal
https://m.youtube.com/watch?v=i6XMD7piwJw
https://www.scribd.com/document/886993997/8634-Flaminal-How-to-Use-a4
https://www.flenhealth.co.uk/products/flaminal
https://www.flenhealth.co.uk/products/flaminal
https://www.rightdecisions.scot.nhs.uk/media/vjulw24h/8634_flaminal_how_to_use_a4.pdf
https://www.rightdecisions.scot.nhs.uk/media/vjulw24h/8634_flaminal_how_to_use_a4.pdf
https://www.rightdecisions.scot.nhs.uk/media/vjulw24h/8634_flaminal_how_to_use_a4.pdf
https://www.rightdecisions.scot.nhs.uk/media/vjulw24h/8634_flaminal_how_to_use_a4.pdf
https://www.rightdecisions.scot.nhs.uk/media/vjulw24h/8634_flaminal_how_to_use_a4.pdf
https://wounds-uk.com/wp-content/uploads/2023/10/FLE23_QG_Faminal_WUK_web.pdf
https://m.youtube.com/watch?v=i6XMD7piwJw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e Wound Cleansing: Gently clean the wound with lukewarm water or a suitable wound
cleanser according to local protocols.[5][9]

e Drying: Pat the surrounding skin dry with a clean towel or sterile gauze.[5][9]

o Formulation Selection: Choose Flaminal® Hydro for slightly to moderately exuding wounds
or Flaminal® Forte for moderately to highly exuding wounds.[4]

o Application: Apply a thick layer (4-5 mm) of the selected Flaminal® formulation to cover the
entire wound bed.[4][5]

o Secondary Dressing: Cover with an appropriate secondary dressing based on the level of
exudate.[4] For Flaminal® Hydro, a moisture-retaining dressing can be used.[2] For
Flaminal® Forte, a more absorbent dressing may be needed.

Protocol for Cavity Wounds, Undermined Wounds, and Sinuses:

Wound Irrigation: Irrigate and clean the wound cavity thoroughly, for instance, by using a
syringe.[5]

Drying: Gently pat the surrounding skin dry.[5]

Application: Apply Flaminal® into the wound cavity using a syringe to ensure it fills the
space.[5]

Secondary Dressing: Cover with a secondary dressing as per the care plan.[5]

Visualizations
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Flaminal® Application

3. Select Formulation
(Hydro or Forte)

:

4. Apply 4-5mm Layer

Dressing and Monitoring

5. Cover with Secondary Dressing

'

6. Monitor Exudate & Gel Integrity

:

7. Change Dressing (1-4 days)

Repeat Cycle

Wound Preparation

1. Cleanse Wound

:

2. Dry Surrounding Skin

Click to download full resolution via product page

Caption: A workflow diagram for the clinical application of Flaminal®.
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Caption: The antimicrobial mechanism of action of Flaminal®.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Support Center: Flaminal® Application and
Troubleshooting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161736#flamenol-experimental-protocol-
reproducibility-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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